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Compound of Interest

Compound Name: ST034307

Cat. No.: B1682474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ST034307, a selective inhibitor of adenylyl

cyclase 1 (AC1), with other relevant compounds. The information presented is supported by

experimental data to validate its selectivity profile, offering valuable insights for researchers in

pain, neuroscience, and drug discovery.

Introduction to ST034307
ST034307 is a small molecule inhibitor of adenylyl cyclase 1 (AC1), an enzyme crucial for

neuronal signaling and implicated in chronic pain and opioid dependence. Its selectivity for AC1

over other adenylyl cyclase isoforms is a key attribute, potentially minimizing off-target effects.

This guide delves into the experimental evidence supporting this selectivity.

Comparative Selectivity of AC1 Inhibitors
The following table summarizes the inhibitory activity of ST034307 and other compounds

against various adenylyl cyclase (AC) isoforms. The data highlights the superior selectivity of

ST034307 for AC1.
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Compound AC1 IC₅₀ (µM)
Selectivity Profile across
other AC Isoforms (AC2-
AC9)

ST034307 2.3

No detectable inhibition of

other AC isoforms. At higher

concentrations (30 µM),

potentiation of AC2, AC5, and

AC6 has been observed.

Specifically, no inhibition of

AC8 was seen at

concentrations up to 30 µM.

NB001 ~10

Reported as a selective AC1

inhibitor, but does not directly

inhibit AC1 in in-vitro

membrane assays, suggesting

an indirect mechanism of

action.

AC1-IN-38 0.54
Data on full isoform selectivity

is limited.

CB-6673567 77
Data on full isoform selectivity

is limited.

CB-7921220 Data not available
Data on full isoform selectivity

is limited.

Signaling Pathway of Adenylyl Cyclase 1
Adenylyl cyclase 1 is a key enzyme in the cAMP signaling cascade. The following diagram

illustrates its position and regulation.
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Adenylyl Cyclase 1 Signaling Pathway

Experimental Protocols
The selectivity of ST034307 has been validated through various experimental procedures.

Below are detailed methodologies for key assays.

Protocol 1: Intracellular cAMP Accumulation Assay in
HEK293 Cells
This assay measures the ability of a compound to inhibit the production of cyclic AMP (cAMP)

within living cells that are engineered to express a specific adenylyl cyclase isoform.

Experimental Workflow:

Start:
HEK293 cells expressing

a specific AC isoform

1. Seed cells
in 96-well plate

2. Pre-incubate with
ST034307 or

comparator compound

3. Stimulate with
AC activator

(e.g., Forskolin, A23187)
4. Lyse cells 5. Measure cAMP levels

(e.g., HTRF, ELISA)
6. Analyze data

(IC₅₀ determination)
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Workflow for Intracellular cAMP Assay

Methodology:

Cell Culture and Plating:

Human Embryonic Kidney (HEK293) cells stably or transiently expressing the adenylyl

cyclase isoform of interest (e.g., AC1, AC2, etc.) are cultured in Dulbecco's Modified Eagle

Medium (DMEM) supplemented with 10% fetal bovine serum and appropriate selection

antibiotics.

Cells are seeded into 96-well plates at a density of 50,000 cells per well and incubated

overnight to allow for attachment.

Compound Treatment:

The culture medium is removed, and cells are washed with a serum-free medium.

Cells are then pre-incubated with varying concentrations of ST034307 or a comparator

compound for 15-30 minutes at 37°C.

**Adenylyl Cyclase

To cite this document: BenchChem. [Validating ST034307 Selectivity for Adenylyl Cyclase 1:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682474#validating-st034307-selectivity-for-adenylyl-
cyclase-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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